Cas no 906547-89-5 (Lonodelestat)

• Product Name: Lonodelestat
• CAS No: 906547-89-5
• MF: C₇₁H₁₁₁N₁₅O₁₉
• MW: 1478.73015809059
• CID: 5068547
• PubChem ID: 71532754
• Update Time: 2025-08-02

Lonodelestat Chemical and Physical Properties

Names and Identifiers

• Lonodelestat
• 5SD2VOV3MF
• Lonodelestat [INN]
• GTPL11275
• POL6014
• cyclo[Ala-Ser-Ile-Pro-Pro-Gln-Lys-Tyr-D-Pro-Pro-Nle(Bu)-Glu-Thr]
• 1,13-Anhydro(L-alanyl-L-seryl-L-isoleucyl-L-prolyl-lprolyl-L-glutaminyl-L-lysyl-L-tyrosyl-D-prolyl-L-prolyl-(2S)-2-aminodecanoyl-L-alpha-glutamyl-L-threonine)
• Cyclo(L-alanyl-L-seryl-L-isoleucyl-L-prolyl-L-prolyl-L-glutaminyl-L-lysyl-L-tyrosyl-D-prolyl-L-prolyl-(2S)-2-aminodecanoyl-L-alpha-glutamyl-L-threonyl)
• 1,13-ANHYDRO(L-ALANYL-L-SERYL-L-ISOLEUCYL-L-PROLYL-LPROLYL-L-GLUTAMINYL-L-LYSYL-L-TYROSYL-D-PROLYL-L-PROLYL-(2S)-2-AMINODECANOYL-L-.ALPHA.-GLUTAMYL-L-THREONINE)
• Cyclo[L-alanyl-L-seryl-L-isoleucyl-L-prolyl-L-prolyl-L-glutaminyl-L-lysyl-L-tyrosyl-D-prolyl-L-prolyl-(2S)-2-aminodecanoyl-L-alpha-glutamyl-L-threonyl] (9CI)
• POL-6014
• CYCLO(L-ALANYL-L-SERYL-L-ISOLEUCYL-L-PROLYL-L-PROLYL-L-GLUTAMINYL-L-LYSYL-L-TYROSYL-D-PROLYL-L-PROLYL-(2S)-2-AMINODECANOYL-L-.ALPHA.-GLUTAMYL-L-THREONYL)
• cyclo(Ala-Ser-Ile-Pro-Pro-Gln-Lys-Tyr-D-Pro-Pro-Nle(Bu)-Glu-Thr)
• HY-P3293
• AKOS040758444
• 906547-89-5
• UNII-5SD2VOV3MF
• CS-0204184
• DA-65052

• Inchi： 1S/C71H111N15O19/c1-6-8-9-10-11-12-19-46-60(94)76-48(30-32-56(91)92)63(97)82-58(42(5)88)67(101)74-41(4)59(93)80-50(39-87)64(98)81-57(40(3)7-2)71(105)86-37-18-24-54(86)70(104)84-35-16-22-52(84)66(100)78-47(29-31-55(73)90)62(96)75-45(20-13-14-33-72)61(95)79-49(38-43-25-27-44(89)28-26-43)68(102)85-36-17-23-53(85)69(103)83-34-15-21-51(83)65(99)77-46/h25-28,40-42,45-54,57-58,87-89H,6-24,29-39,72H2,1-5H3,(H2,73,90)(H,74,101)(H,75,96)(H,76,94)(H,77,99)(H,78,100)(H,79,95)(H,80,93)(H,81,98)(H,82,97)(H,91,92)/t40-,41-,42+,45-,46-,47-,48-,49-,50-,51-,52-,53+,54-,57-,58-/m0/s1
• InChI Key： JMWYNUHGKFJVIB-QGFXQWJDSA-N
• SMILES： O=C1[C@@H]2CCCN2C([C@H]([C@@H](C)CC)NC([C@H](CO)NC([C@H](C)NC([C@H]([C@@H](C)O)NC([C@H](CCC(=O)O)NC([C@H](CCCCCCCC)NC([C@@H]2CCCN2C([C@H]2CCCN2C([C@H](CC2C=CC(=CC=2)O)NC([C@H](CCCCN)NC([C@H](CCC(N)=O)NC([C@@H]2CCCN21)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1477.81806637g/mol
• Monoisotopic Mass: 1477.81806637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 105
• Rotatable Bond Count: 23
• Complexity: 3050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 510

Additional information on Lonodelestat

Lonodelestat (CAS No 906547-89-5): A Comprehensive Overview in Modern Chemical Biology

Lonodelestat, chemically identified by the CAS number 906547-89-5, represents a significant advancement in the realm of chemical biology and pharmaceutical innovation. This compound has garnered considerable attention due to its unique molecular structure and promising therapeutic applications. Lonodelestat belongs to a class of molecules that exhibit potent biological activity, making it a subject of intense research interest in both academic and industrial settings.

The molecular framework of Lonodelestat is meticulously designed to interact with specific biological targets, thereby modulating critical cellular processes. Its chemical composition, characterized by a precise arrangement of atoms and functional groups, contributes to its high specificity and efficacy. The compound's ability to selectively bind to its target proteins underscores its potential as a therapeutic agent, particularly in the treatment of various diseases.

In recent years, Lonodelestat has been extensively studied for its potential applications in oncology. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in tumor growth and progression. Specifically, Lonodelestat has shown promise in disrupting the activity of enzymes such as histone deacetylases (HDACs), which play a crucial role in maintaining chromatin structure and gene expression. By inhibiting HDACs, Lonodelestat can induce tumor cell apoptosis and suppress the proliferation of cancerous cells.

Moreover, the compound's mechanism of action extends beyond HDAC inhibition. Research indicates that Lonodelestat can also modulate other critical signaling pathways involved in cancer progression, such as the PI3K/Akt/mTOR pathway. These findings suggest that Lonodelestat may have broad-spectrum antitumor effects, making it a versatile candidate for the development of novel cancer therapies.

The synthesis and characterization of Lonodelestat have been refined through advanced chemical methodologies. The process involves multi-step organic reactions that are optimized for high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the compound's structural integrity and chemical purity. These rigorous analytical methods underscore the commitment to quality that is essential in pharmaceutical development.

Recent clinical trials have provided further insights into the therapeutic potential of Lonodelestat. Phase I studies have demonstrated that the compound is well-tolerated at various dose levels, with minimal side effects observed. These results are particularly encouraging given the need for safe and effective treatments for cancer patients. The ongoing Phase II trials aim to evaluate Lonodelestat's efficacy in larger patient populations, further validating its potential as a viable therapeutic option.

The impact of Lonodelestat extends beyond oncology; it also holds promise in other areas of medical research. Studies have explored its potential applications in neurodegenerative diseases, where HDAC inhibition may help mitigate neuronal damage and slow disease progression. Additionally, Lonodelestat's ability to modulate inflammatory pathways makes it a candidate for treating autoimmune disorders. These diverse applications highlight the compound's broad therapeutic relevance.

Advances in computational chemistry have played a pivotal role in understanding Lonodelestat's interactions at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how Lonodelestat binds to its target proteins and modulates cellular processes. These computational approaches complement experimental data, offering a comprehensive understanding of the compound's mechanism of action.

The future development of Lonodelestat is likely to be shaped by continued research and collaboration among scientists across various disciplines. Innovations in drug delivery systems may enhance the compound's bioavailability and targeted delivery, further improving its therapeutic efficacy. Additionally, exploring combination therapies with other anticancer agents could synergize their effects, providing more effective treatment options for patients.

In conclusion, Lonodelestat (CAS No 906547-89-5) represents a significant advancement in chemical biology and pharmaceutical innovation. Its unique molecular structure and potent biological activity make it a promising candidate for treating various diseases, particularly cancer. The ongoing research into its mechanism of action, synthesis methodologies, and clinical applications underscores its potential as a transformative therapeutic agent. As scientific understanding continues to evolve, Lonodelestat is poised to play a crucial role in shaping the future of medicine.